Cas no 40464-56-0 (2,3-Dinitrobenzoic acid)

• Product name: 2,3-Dinitrobenzoic acid
• CAS No: 40464-56-0
• MF: C₇H₄N₂O₆
• MW: 212.116461753845
• CID: 2632688

2,3-Dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dinitrobenzoic acid
• 2,3-di-nitrobenzoic acid
• NSC137840
• Benzoic acid, dinitro-
• Benzoic acid,2,3-dinitro-
• HCSBTDBGTNZOAB-UHFFFAOYSA-N
• 7601AA

• Inchi： 1S/C7H4N2O6/c10-7(11)4-2-1-3-5(8(12)13)6(4)9(14)15/h1-3H,(H,10,11)
• InChI Key： HCSBTDBGTNZOAB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 1.1
• Topological Polar Surface Area: 129